Cas no 2034279-49-5 (N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2-(thiophen-3-yl)acetamide)

• Product Name: N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2-(thiophen-3-yl)acetamide
• CAS No: 2034279-49-5
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 5551449
• Update Time: 2025-11-06

N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-2-thiophen-3-ylacetamide
• N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C15H14N4O2S/c20-14(9-11-5-8-22-10-11)16-6-7-19-15(21)12-3-1-2-4-13(12)17-18-19/h1-5,8,10H,6-7,9H2,(H,16,20)
• InChI Key： KEBLOHJUBZAUOJ-UHFFFAOYSA-N
• SMILES： C(NCCN1C(=O)C2=CC=CC=C2N=N1)(=O)CC1C=CSC=1

Additional information on N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2-(thiophen-3-yl)acetamide

N-[2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Ethyl]-2-(Thiophen-3-Yl)Acetamide: A Comprehensive Overview

The compound CAS No 2034279-49-5, also known as N-[2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Ethyl]-2-(Thiophen-3-Yl)Acetamide, is a complex organic molecule with a unique structure and potential applications in various fields. This compound has garnered attention due to its intriguing chemical properties and its role in recent scientific research.

The molecular structure of this compound is characterized by a benzotriazine ring system fused with a thiophene moiety. The benzotriazine group is known for its aromatic stability and electronic properties, while the thiophene ring contributes to the compound's reactivity and potential for use in electronic applications. The acetamide functional group further enhances the molecule's versatility, making it a subject of interest in both academic and industrial settings.

Recent studies have explored the potential of this compound in the field of materials science, particularly in the development of advanced materials for electronic devices. Researchers have investigated its ability to act as a semiconductor material, which could be pivotal in the creation of more efficient electronic components. Additionally, the compound's stability under various environmental conditions has been tested, revealing promising results for its use in high-performance applications.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis pathway involves the reaction of a benzotriazine derivative with an appropriate thiophene-containing precursor, followed by acetylation to introduce the acetamide group. This method ensures high purity and structural integrity of the final product.

The physical properties of this compound are equally noteworthy. It exhibits a high melting point and excellent thermal stability, which are advantageous for applications requiring robust materials. Furthermore, its solubility in common organic solvents facilitates its handling and processing during manufacturing.

Recent advancements in computational chemistry have allowed researchers to model the electronic properties of this compound with unprecedented accuracy. These studies have revealed that the compound possesses unique electronic characteristics that make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In conclusion, N-[2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Ethyl]-2-(Thiophen-3-Yl)Acetamide is a versatile compound with significant potential in various scientific and industrial domains. Its unique structure and favorable properties make it an exciting subject for further research and development.